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Compound of Interest

Compound Name: Tetrametaphosphoric acid

CAS No.: 13598-74-8

Cat. No.: B12804112

Get Quote

This guide provides comprehensive safety and handling information for tetrametaphosphoric
acid, intended for researchers, scientists, and drug development professionals. The

information is compiled from various safety data sheets for meta-phosphoric acid, which

typically contains a mixture of polyphosphoric acids, including tetrametaphosphoric acid, and

is often stabilized with sodium metaphosphate.

Hazard Identification and Classification
Tetrametaphosphoric acid is classified as a corrosive substance that causes severe skin

burns and eye damage.[1][2][3][4] Inhalation of dust can cause respiratory tract irritation.[5][6]

GHS Classification:

Skin Corrosion/Irritation, Category 1B[1][5]

Serious Eye Damage/Eye Irritation, Category 1[1][5]

Specific Target Organ Toxicity (Single Exposure), Category 3 (Respiratory system)[5][6]
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Signal Word: Danger

Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][3][4][7]

H335: May cause respiratory irritation.[5]

Data Presentation
Table 1: Physical and Chemical Properties

Property Value Reference

Appearance
Colorless, small, glassy solid

or white powder
[5]

Odor Odorless [5]

Molecular Formula (HPO₃)₄

Molecular Weight 319.88 g/mol

Density 2.2 - 2.4 g/cm³ at 20 °C [4]

Water Solubility >1500 g/L at 20 °C

pH 2 (at 33 g/L, 20°C) [3]

Stability
Moisture-sensitive;

hygroscopic solid.[2]
[2]

Table 2: Toxicity Data
Note: Specific toxicological data for pure tetrametaphosphoric acid is limited. The data below

is for meta-phosphoric acid (a mixture) and its common stabilizer, sodium metaphosphate.
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Substance
Exposure
Route

Species Value
Classificati
on

Reference

Meta-

Phosphoric

Acid

- - -

Not classified

as acutely

toxic.[2]

[2]

Sodium

Metaphospha

te

Oral Rat
LD50: 3,050

mg/kg
- [2]

Table 3: Exposure Limits
Substance Organization Limit Type Value Reference

Phosphoric Acid OSHA PEL (TWA) 1 mg/m³ [5]

Phosphoric Acid ACGIH TLV (TWA) 1 mg/m³ [5]

Phosphoric Acid ACGIH TLV (STEL) 3 mg/m³ [5]

Experimental Protocols
Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling tetrametaphosphoric acid to prevent contact and

inhalation.

Eye and Face Protection: Wear chemical safety goggles and a face shield.[2] Eyewash

stations should be readily available.

Skin Protection: Wear impervious protective clothing, including boots, gloves (chemically

resistant, e.g., nitrile rubber), a lab coat, or an apron to prevent skin contact.[5][7]

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

acid gases if dust is generated or if working in a poorly ventilated area.[2]

Safe Handling Procedures
Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[6]
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Handling: Avoid creating dust.[1] Handle and open containers with care.[1] Do not get in

eyes, on skin, or on clothing.[6]

Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in the work

area.[3] Remove contaminated clothing immediately and wash before reuse.[7]

Storage
Conditions: Store in a tightly closed container in a cool, dry, well-ventilated area.[1][6] The

recommended storage temperature is 15–25 °C.

Incompatibilities: Keep away from strong oxidizing agents, strong bases, alcohols, and

metals.[2] The substance is hygroscopic and moisture-sensitive.[2]

Spill and Leak Procedures
Personal Precautions: Evacuate the area and wear appropriate PPE as described in section

3.1.[1] Avoid breathing dust.

Containment and Cleaning: For small spills, carefully sweep up the solid material, avoiding

dust generation, and place it in a suitable container for disposal.[5][6] Neutralize the spill

area with a suitable agent like soda ash or lime.

Environmental Precautions: Prevent the substance from entering drains, surface water, or

groundwater.[1]

Disposal
Dispose of waste material in accordance with local, state, and federal regulations. The material

is acidic and may need to be neutralized before disposal.

Mandatory Visualization
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Risk Assessment and Control for Handling Tetrametaphosphoric Acid

Start: Handling
Tetrametaphosphoric Acid

Identify Hazards:
- Corrosive (Skin/Eyes)

- Respiratory Irritant

Assess Risks:
- Exposure potential
- Severity of harm

Implement Control Measures

Personal Protective Equipment:
- Goggles & Face Shield

- Chemical Resistant Gloves
- Lab Coat/Apron

- Respirator (if needed)

Engineering Controls:
- Fume Hood

- Proper Ventilation

Administrative Controls:
- Safe Work Practices

- Training
- Emergency Procedures

Emergency Preparedness:
- Eyewash Station
- Safety Shower

- Spill Kit

Proceed with
Safe Handling
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First-Aid Procedures for Tetrametaphosphoric Acid Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. If breathing is difficult, give oxygen.
3. Seek immediate medical attention.

1. Immediately remove contaminated clothing.
2. Flush skin with plenty of water for at least 15 minutes.

3. Seek immediate medical attention.

1. Immediately flush eyes with plenty of water for at least 15 minutes, lifting eyelids.
2. Remove contact lenses if present and easy to do.

3. Seek immediate medical attention.

1. Rinse mouth with water.
2. Do NOT induce vomiting.

3. Give large quantities of water to drink.
4. Seek immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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